2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine hydrochloride
Description
Synthesis Analysis
The synthesis of derivatives of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanamine involves multi-step organic reactions, starting from basic building blocks to achieve the desired compound. For example, the synthesis of N-substituted (2,3-dihydro-1,4-benzodioxin-2-yl)methylamine derivatives has been explored for their potential as D(2) antagonists and 5-HT(1A) partial agonists, indicating a complex synthesis pathway involving optimization of receptor binding activity and in vivo activity in rodent models of psychosis (Birch et al., 1999).
Molecular Structure Analysis
The molecular structure of benzodioxin derivatives is characterized by spectroscopic methods such as FT-IR, NMR (13C/1H), and UV–Vis spectroscopy. X-ray diffraction methods provide insights into the geometry of these compounds. For example, a study on the synthesis, X-ray structure, and spectroscopic characterization of a benzo[d]thiazole derivative provides valuable insights into the molecular geometry optimized using density functional theory (DFT) (Inkaya, 2018).
Chemical Reactions and Properties
Benzodioxin derivatives undergo various chemical reactions, including nucleophilic substitutions and reactions with electrophiles, to synthesize a wide array of compounds with potential antibacterial and antifungal properties. For instance, 2,3-dihydro-1,4-benzodioxin-6-amine reacted with electrophiles in a study to synthesize compounds with antimicrobial potential, showcasing the chemical versatility of this moiety (Abbasi et al., 2020).
Safety and Hazards
Mechanism of Action
Mode of Action
The exact mode of action of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanamine hydrochloride is currently unknown due to the lack of specific research data . The compound’s interaction with its targets and the resulting changes would depend on the specific biological context.
Result of Action
One study suggests that it may have antibacterial properties, as it was found to inhibit bacterial biofilm growth .
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c11-4-3-8-1-2-9-10(7-8)13-6-5-12-9;/h1-2,7H,3-6,11H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDZQTDUDHOUPBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22310-84-5 |
Source
|
| Record name | 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1173041.png)
![1-[(4-butoxy-1-naphthyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1173044.png)
![1-[(4-bromo-3-propoxyphenyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1173046.png)
![1-[(4-bromo-3-methylphenyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1173049.png)
![1-[(4-chloro-3-methylphenyl)sulfonyl]-1H-1,2,4-triazole](/img/structure/B1173050.png)
